Cas no 2229268-98-6 (4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine)
4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine
- [4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine
- 2229268-98-6
- EN300-1946564
-
- Inchi: 1S/C13H18F2N2/c1-10-3-2-8-17-11(10)12(9-16)4-6-13(14,15)7-5-12/h2-3,8H,4-7,9,16H2,1H3
- InChI Key: LWJKEZKREGVFOI-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C(C)=CC=CN=2)(CN)CC1)F
Computed Properties
- Exact Mass: 240.14380491g/mol
- Monoisotopic Mass: 240.14380491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9Ų
4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1946564-0.05g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1946564-0.1g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1946564-0.25g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1946564-0.5g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1946564-1.0g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 1g |
$1714.0 | 2023-06-03 | ||
| Enamine | EN300-1946564-2.5g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1946564-5.0g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 5g |
$4972.0 | 2023-06-03 | ||
| Enamine | EN300-1946564-10.0g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 10g |
$7373.0 | 2023-06-03 | ||
| Enamine | EN300-1946564-1g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1946564-5g |
[4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexyl]methanamine |
2229268-98-6 | 5g |
$3894.0 | 2023-09-17 |
4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine
Introduction to 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine (CAS No. 2229268-98-6)
4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine (CAS No. 2229268-98-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexylamines and is characterized by the presence of difluoro substituents and a 3-methylpyridinyl moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a promising candidate for various pharmaceutical research endeavors.
The synthesis of 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine involves a multi-step process that requires precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have enabled chemists to develop efficient routes for the preparation of this compound, thereby facilitating its large-scale production for further studies. The key steps in its synthesis typically include the formation of the cyclohexyl ring, introduction of the difluoro substituents, and coupling with the 3-methylpyridinyl group.
In terms of its physical and chemical properties, 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine exhibits a molecular weight of approximately 307.37 g/mol and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and boiling point are yet to be fully characterized due to its relatively recent discovery. However, preliminary studies suggest that it possesses good stability under standard laboratory conditions, which is crucial for its handling and storage.
The biological activity of 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine has been extensively investigated in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. One of the most notable findings is its ability to modulate specific G protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. For instance, studies have demonstrated that 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine can act as a selective agonist or antagonist for certain GPCRs, making it a valuable tool for probing receptor function and developing novel therapeutic agents.
In addition to its GPCR modulation properties, 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine has also shown promise in other areas of medicinal chemistry. For example, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response. Preclinical studies have indicated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases, suggesting its potential as a new class of anti-inflammatory drugs.
The pharmacokinetic profile of 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine has also been studied to assess its suitability for clinical development. Initial findings suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and demonstrates good bioavailability. Furthermore, it has been shown to have a reasonable half-life in plasma, which is beneficial for maintaining therapeutic concentrations over an extended period.
To further evaluate the safety and efficacy of 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine, several clinical trials are currently underway. These trials aim to investigate its therapeutic potential in various disease conditions such as chronic pain, neurodegenerative disorders, and cardiovascular diseases. Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and efficacy profiles in early-phase studies.
In conclusion, 4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine (CAS No. 2229268-98-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.
2229268-98-6 (4,4-difluoro-1-(3-methylpyridin-2-yl)cyclohexylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)